Cas no 58390-58-2 (3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine
• CAS No: 58390-58-2
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• MDL: MFCD01619126
• CID: 5056987
• Update Time: 2026-02-28

3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfonyl)-1H-1,2,4-triazol-5-amine
• 5-benzylsulfonyl-1H-1,2,4-triazol-3-amine
• 5-Phenylmethanesulfonyl-2H-[1,2,4]triazol-3-ylamine
• ChemDiv2_004728
• Cambridge id 6894001
• HMS1382G20
• BBL004087
• SBB083310
• STK897558
• IDI1_003443
• T9164
• 3-[benzylsulfonyl]-1H-1,2,4-triazole-5-ylamine
• 3-phenylmethanesulfonyl-1H-1,2,4-triazol-5-amine
• 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD01619126
• Inchi： 1S/C9H10N4O2S/c10-8-11-9(13-12-8)16(14,15)6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,10,11,12,13)
• InChI Key： MLZSFHYAJVDZQF-UHFFFAOYSA-N
• SMILES： S(C1=NC(N)=NN1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.7
• Topological Polar Surface Area: 110

Additional information on 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine

3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS No. 58390-58-2): A Comprehensive Overview

3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS No. 58390-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzylsulfonyl and amine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine features a triazole ring substituted with a benzylsulfonyl group at the 3-position and an amine group at the 5-position. This unique arrangement contributes to its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for antifungal agents and anti-inflammatory drugs, given the known pharmacological properties of triazole derivatives.

In recent years, the demand for 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine has increased due to its utility in medicinal chemistry. The compound serves as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases. For instance, its derivatives have shown promise in the development of kinase inhibitors, which are crucial in cancer treatment. This aligns with the growing interest in personalized medicine and targeted therapies, topics frequently searched by professionals in the biotech and pharmaceutical industries.

Another area where 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine finds application is in agrochemical research. The triazole scaffold is a common motif in pesticides and herbicides, and modifications to its structure can lead to compounds with enhanced efficacy and reduced environmental impact. This is particularly relevant given the current focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

The synthesis of 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine typically involves multi-step organic reactions, including sulfonylation and amination processes. Researchers often optimize these procedures to improve yield and purity, as high-quality intermediates are essential for downstream applications. Recent advancements in green chemistry have also influenced the synthesis methods, with a shift towards more sustainable and less hazardous reagents.

From a commercial perspective, 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical sectors. Its market price varies depending on purity and quantity, with bulk purchases often preferred by industrial clients. The compound's CAS number, 58390-58-2, is a crucial identifier for procurement and regulatory compliance.

In terms of safety and handling, 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended when handling this compound. While it is not classified as highly hazardous, proper risk assessment and safety protocols should always be followed.

The future prospects for 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine are promising, particularly in the context of drug discovery and development. As researchers continue to explore the pharmacological potential of triazole derivatives, this compound is likely to remain a valuable tool in the chemist's arsenal. Its adaptability and relevance to current therapeutic challenges make it a compound worth watching in the coming years.

For those interested in further exploring 3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine, numerous scientific publications and patents detail its synthesis, properties, and applications. These resources provide valuable insights for chemists and researchers looking to leverage this compound in their work. Additionally, staying updated with the latest trends in heterocyclic chemistry and drug design can help identify new opportunities for its use.